Cas no 1603522-42-4 (1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 1603522-42-4
• MF: C₇H₆BrF₃OS
• MW: 275.08615064621
• CID: 6357684
• PubChem ID: 102829529
• Update Time: 2025-10-29

1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol
• 4-Bromo-5-methyl-α-(trifluoromethyl)-2-thiophenemethanol
• 1603522-42-4
• EN300-1933397

• Inchi： 1S/C7H6BrF3OS/c1-3-4(8)2-5(13-3)6(12)7(9,10)11/h2,6,12H,1H3
• InChI Key： WENWIXAXDUGQOQ-UHFFFAOYSA-N
• SMILES： C(C1SC(=C(C=1)Br)C)(O)C(F)(F)F

Computed Properties

• Exact Mass: 273.92748g/mol
• Monoisotopic Mass: 273.92748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol

Introduction to 1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 1603522-42-4)

1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol is a fluorinated thiophene derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1603522-42-4, represents a structurally unique molecule with potential applications in the development of novel therapeutic agents. The presence of both bromine and fluorine substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The compound belongs to the class of heterocyclic aromatic compounds, which are widely recognized for their role in drug discovery due to their ability to interact with biological targets in complex ways. The thiophene core, a five-membered aromatic ring containing sulfur, is a common motif in many bioactive molecules. In particular, derivatives of thiophene have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The specific substitution pattern of 1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol—featuring a bromo group at the 4-position and a methyl group at the 5-position of the thiophene ring—along with the introduction of a trifluoromethyl group on the ethyl side chain, contributes to its unique chemical profile. The trifluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug candidates. This modification is often employed to improve the pharmacokinetic properties of small molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The combination of quantum mechanical calculations and machine learning algorithms has allowed for the rapid screening of virtual libraries containing thousands of similar molecules. In this context, 1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol has been identified as a promising candidate for further investigation due to its predicted interactions with various biological targets.

One of the most exciting areas of research involving this compound is its potential application in oncology. Thiophene derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The bromo and methyl substituents on the thiophene ring may facilitate binding to specific pockets on these enzymes, while the trifluoromethyl group could enhance selectivity. Preliminary studies suggest that derivatives of this type may exhibit inhibitory activity against mutant forms of kinases that are resistant to existing therapies.

In addition to its oncological potential, 1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol has also been explored for its antimicrobial properties. The structural features of this compound make it a likely candidate for disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. Given the growing concern over antibiotic resistance, such findings are particularly relevant. Researchers are increasingly turning to natural product-inspired scaffolds like thiophene derivatives to discover new antimicrobial agents.

The synthesis of 1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol presents an interesting challenge due to the need for precise functionalization at multiple positions on the thiophene ring. Traditional synthetic routes often involve multi-step sequences involving cross-coupling reactions, halogenation, and fluorination steps. Advances in synthetic methodology have made it possible to achieve these transformations with higher yields and fewer byproducts. For instance, palladium-catalyzed cross-coupling reactions have become increasingly popular for constructing carbon-carbon bonds in heterocyclic systems.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter the pharmacokinetic profile of a drug candidate by affecting its solubility, metabolic stability, and binding affinity. The introduction of fluorine into bioactive molecules often leads to improved pharmacological properties without significant changes in chemical structure. In the case of 1-(4-bromo-5-methylthiophen-2-yl)-2,2,2-trifluoroethan-1-ol, the trifluoromethyl group is expected to contribute to these desirable effects.

As research continues to evolve, so too do the tools available for studying these compounds. High-throughput screening (HTS) technologies allow for the rapid evaluation of large libraries of compounds against various biological targets. When combined with structure-based drug design approaches using X-ray crystallography or NMR spectroscopy data from protein-ligand complexes, 1-(4-bromo -5-methylthiophen - 12 - yl ) - 22 ,22 ,22 - trif luoroeth an - 11 - ol could be rapidly optimized for improved potency and selectivity.

The development of novel synthetic methodologies is also critical for advancing research in this area. Techniques such as flow chemistry have enabled researchers to perform complex reactions under controlled conditions with higher reproducibility than traditional batch processes. These advancements not only improve efficiency but also reduce waste generation—a key consideration in modern pharmaceutical research.

In conclusion, 1-(4-bromo -5-methylthiophen - 12 - yl ) - 22 ,22 ,22 - trif luoroeth an - 11 - ol (CAS No .16035 22 -42 -4) represents an exciting opportunity for further exploration . Its unique structural features make it well-suited for applications across multiple therapeutic areas , particularly oncology and antimicrobial drug discovery . As our understanding grows through both experimental studies and computational modeling , we can expect this compound—and similar derivatives—to play an important role in future medicinal chemistry efforts .